Cas no 870487-48-2 (Mes-PEG4-t-butyl ester)

• Product Name: Mes-PEG4-t-butyl ester
• CAS No: 870487-48-2
• MF: C₁₆H₃₂O₉S
• MW: 400.484885215759
• CID: 2094888
• PubChem ID: 60146189
• Update Time: 2025-05-21

Mes-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Mes-PEG5- t-butyl ester
• Mes-PEG4-t-butyl ester
• MS-PEG4-t-butyl ester
• BIPG1521
• KM5193
• ZB0957
• SCHEMBL19285817
• CS-0114428
• BP-20516
• HY-140384
• s10779
• MS-PEG5-t-butyl ester
• AKOS040742179
• 3,6,9,12,15-Pentaoxa-2-thiaoctadecan-18-oic acid, 1,1-dimethylethyl ester, 2,2-dioxide (9CI)
• 3,6,9,12,15-Pentaoxa-2-thiaoctadecan-18-oic acid, 1,1-dimethylethylester, 2,2-dioxide
• tert-butyl 3-[2-[2-[2-(2-methylsulfonyloxyethoxy)ethoxy]ethoxy]ethoxy]propanoate
• tert-butyl 1-(methanesulfonyloxy)-3,6,9,12-tetraoxapentadecan-15-oate
• Mes-PEG4-t-butylester
• 870487-48-2

• Inchi： 1S/C16H32O9S/c1-16(2,3)25-15(17)5-6-20-7-8-21-9-10-22-11-12-23-13-14-24-26(4,18)19/h5-14H2,1-4H3
• InChI Key： SVBWEENGLLFLLY-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 400.177
• Monoisotopic Mass: 400.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 400.5
• XLogP3: -0.1
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Mes-PEG4-t-butyl ester

Mes-PEG4-t-butyl ester (CAS No. 870487-48-2): A Versatile PEGylated Building Block for Bioconjugation and Drug Delivery

The compound Mes-PEG4-t-butyl ester (CAS No. 870487-48-2) is a highly functionalized polyethylene glycol (PEG) derivative widely used in pharmaceutical research, bioconjugation, and drug delivery systems. Its unique structure, featuring a mesylate (Mes) group, a tetraethylene glycol (PEG4) spacer, and a t-butyl ester terminus, makes it an invaluable tool for chemists and biologists aiming to modify biomolecules or enhance the pharmacokinetic properties of therapeutic agents.

In recent years, the demand for PEGylated compounds has surged due to their ability to improve solubility, reduce immunogenicity, and prolong circulation time in vivo. Mes-PEG4-t-butyl ester is particularly notable for its role in click chemistry and cross-coupling reactions, enabling efficient conjugation of peptides, proteins, and small-molecule drugs. Researchers frequently search for "PEG4 spacer applications" or "how to use t-butyl ester in synthesis," highlighting the growing interest in this compound's utility.

One of the key advantages of Mes-PEG4-t-butyl ester is its compatibility with aqueous and organic solvents, making it suitable for diverse reaction conditions. The mesylate group serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the t-butyl ester provides stability during synthesis and can be selectively deprotected under mild acidic conditions. This versatility aligns with current trends in "green chemistry" and "sustainable synthesis," as it minimizes waste and maximizes efficiency.

Another hot topic in the scientific community is the use of PEG linkers in ADC (antibody-drug conjugate) development. Mes-PEG4-t-butyl ester is often employed to construct cleavable or non-cleavable linkers, addressing challenges such as payload release and target specificity. Searches for "best PEG length for ADCs" or "PEG4 vs. PEG8 linkers" reflect the ongoing optimization efforts in this field.

Beyond drug delivery, Mes-PEG4-t-butyl ester is also utilized in proteomics and diagnostic reagent development. Its ability to introduce hydrophilic spacers into hydrophobic molecules enhances detection sensitivity and reduces nonspecific binding—a critical factor in assays like ELISA or flow cytometry. Queries such as "PEGylation for assay improvement" underscore its relevance in diagnostics.

In summary, Mes-PEG4-t-butyl ester (CAS No. 870487-48-2) is a multifaceted reagent bridging synthetic chemistry and biomedical applications. Its design caters to modern needs like controlled drug release, biocompatibility, and reaction efficiency, making it a staple in laboratories worldwide. As research continues to explore "next-generation PEG derivatives," this compound remains at the forefront of innovation.